Capillary tube wetting induced by particles: towards armoured bubbles tailoring†
Soft Matter Pub Date: 2014-09-11 DOI: 10.1039/C4SM01648C
Abstract
In this paper, we report on the strongly modified dynamics of a liquid finger pushed inside a capillary tube, when partially wettable particles are lying on the walls. Particles promote the appearance of new regimes and enable the tailored synthesis of bubbles encapsulated in a monolayer of particles (so-called “armoured bubbles”). This remarkable behavior arises due to the collection of particles at the air–liquid interface, which modify the global energy balance and stabilize the interface. Armoured-bubbles are of primary interest in industrial processes since they display increased stability, interfacial rigidity and can even sustain non-spherical shapes. This work opens perspective for a low cost bubbles-on-demand technology enabling the synthesis of armoured bubbles with specific sizes, shapes and composition.
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